Cas no 51942-56-4 (3-amino-2,2-dimethylbutan-1-ol)

• Product Name: 3-amino-2,2-dimethylbutan-1-ol
• CAS No: 51942-56-4
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 3199413
• PubChem ID: 55290158
• Update Time: 2025-07-24

3-amino-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-BUTANOL, 3-AMINO-2,2-DIMETHYL-
• 3-amino-2,2-dimethylbutan-1-ol
• 967-226-8
• AKOS006363046
• EN300-1272867
• 51942-56-4
• SCHEMBL1371912

• Inchi： 1S/C6H15NO/c1-5(7)6(2,3)4-8/h5,8H,4,7H2,1-3H3
• InChI Key： LPYUXUILCKAQSG-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C)N

Computed Properties

• Exact Mass: 117.115364102Da
• Monoisotopic Mass: 117.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-amino-2,2-dimethylbutan-1-ol

Introduction to 3-amino-2,2-dimethylbutan-1-ol (CAS No. 51942-56-4)

3-amino-2,2-dimethylbutan-1-ol, with the chemical formula C₆H₁₅NO, is a significant compound in the field of organic chemistry and pharmaceutical research. This aliphatic amine features a tertiary amine group and two methyl substituents on the second carbon, making it a versatile building block for various synthetic applications. The compound's unique structural properties have garnered attention in recent years due to its potential in drug development and material science.

The molecular structure of 3-amino-2,2-dimethylbutan-1-ol consists of a four-carbon chain with an amino group (-NH₂) at the first carbon and two methyl groups (-CH₃) at the second carbon. This configuration imparts steric hindrance and specific electronic characteristics, which are crucial for its reactivity and functionality in biochemical processes. The compound's solubility in polar solvents such as water and ethanol makes it suitable for various applications in solution-based reactions.

In recent years, 3-amino-2,2-dimethylbutan-1-ol has been explored as a precursor in the synthesis of more complex molecules. Its tertiary amine functionality allows for easy derivatization through reactions such as acylation, alkylation, and condensation, enabling the creation of a wide range of pharmacologically active compounds. Researchers have particularly focused on its role in developing novel therapeutic agents targeting neurological disorders.

One of the most promising areas of research involving 3-amino-2,2-dimethylbutan-1-ol is its application in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The presence of multiple stereocenters in its structure makes it an ideal candidate for generating enantiomerically pure compounds, which are essential for many pharmaceutical applications. Recent studies have demonstrated its effectiveness in facilitating enantioselective hydrogenation reactions, contributing to more efficient and sustainable synthetic routes.

The pharmaceutical industry has shown significant interest in 3-amino-2,2-dimethylbutan-1-ol due to its potential as an intermediate in the production of bioactive molecules. For instance, derivatives of this compound have been investigated for their role in modulating neurotransmitter receptors, which could lead to new treatments for conditions such as depression and anxiety. Additionally, its structural similarity to natural amino acids suggests possible applications in peptidomimetics and protein engineering.

Material scientists have also explored the properties of 3-amino-2,2-dimethylbutan-1-ol for developing novel polymers and coatings. Its ability to form stable hydrogen bonds with other molecules makes it a valuable component in creating cross-linked networks with enhanced mechanical strength and thermal stability. These properties are particularly useful in high-performance materials used in aerospace and automotive industries.

The synthesis of 3-amino-2,2-dimethylbutan-1-ol typically involves multi-step organic reactions starting from readily available precursors such as butanediol or isobutylamine. Advances in catalytic methods have improved the efficiency and yield of these processes, making the compound more accessible for industrial applications. Researchers continue to optimize synthetic routes to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, 3-amino-2,2-dimethylbutan-1-ol (CAS No. 51942-56-4) is a multifaceted compound with broad applications across chemistry and pharmaceuticals. Its unique structural features make it a valuable intermediate for drug development, asymmetric catalysis, and material science. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in multiple scientific disciplines.